Cas no 139649-54-0 (1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-
• CAS No: 139649-54-0
• MF: C₆H₉IN₂O
• MW: 252.052933454514
• CID: 1277520
• Update Time: 2024-08-04

1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-methanol, 4-iodo-3,5-dimethyl-

• Inchi： 1S/C6H9IN2O/c1-4-6(7)5(2)9(3-10)8-4/h10H,3H2,1-2H3
• InChI Key： UCSZNVHUYPBVCG-UHFFFAOYSA-N
• SMILES： N1(CO)C(C)=C(I)C(C)=N1

Computed Properties

• Exact Mass: 251.97557

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Melting Point: 101-103 °C
• Boiling Point: 303.9±42.0 °C(Predicted)
• PSA: 38.05
• pka: 12.99±0.10(Predicted)